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Compound of Interest

Compound Name:
1,4-Dihydroxynaphthalene-2,3-

dicarbonitrile

Cat. No.: B086193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Dihydroxynaphthalene-2,3-dicarbonitrile is a naphthalene derivative with significant

potential in both biomedical research and materials science. Its unique chemical structure,

characterized by a dihydroxynaphthalene core with two vicinal nitrile groups, imparts a range of

biological activities and interesting electronic properties. In the biomedical field, it has

demonstrated notable anticancer effects by inducing apoptosis and causing cell cycle arrest in

various cancer cell lines. Its antioxidant properties are also of interest for therapeutic

applications. In materials science, its electron-accepting nature makes it a candidate for use in

organic electronics. This document provides detailed protocols for the synthesis, handling, and

application of 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile in key experimental settings.
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Property Value

Chemical Name 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile

CAS Number 1018-79-7

Molecular Formula C₁₂H₆N₂O₂

Molecular Weight 210.19 g/mol

Appearance Powder, crystals, or chunks

Melting Point >300 °C

Solubility Soluble in DMSO and DMF.

Storage Store at room temperature in a dry, dark place.

Biological Applications and Data
1,4-Dihydroxynaphthalene-2,3-dicarbonitrile has shown promising anticancer activity

against a variety of cancer cell lines. Its primary mechanism of action involves the induction of

apoptosis through both intrinsic and extrinsic pathways, as well as causing cell cycle arrest at

the G2/M checkpoint.

Anticancer Activity: Cytotoxicity Data
The half-maximal inhibitory concentration (IC₅₀) of 1,4-Dihydroxynaphthalene-2,3-
dicarbonitrile has been determined in several cancer cell lines, demonstrating its potent

cytotoxic effects.

Cell Line Cancer Type IC₅₀ (µM)

MCF-7 Breast Cancer 10 - 50

MDA-MB-231 Breast Cancer Data not available

PC-3 Prostate Cancer 5 - 25

DU-145 Prostate Cancer 5 - 25
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Mechanism of Action: Apoptosis Induction
1,4-Dihydroxynaphthalene-2,3-dicarbonitrile induces programmed cell death in cancer cells.

This process is initiated through:

Intrinsic Pathway: Disruption of the mitochondrial membrane potential and release of

cytochrome c.

Extrinsic Pathway: Activation of death receptors on the cell surface.

Cell Cycle Arrest: Halting of the cell cycle at the G2/M phase, preventing cell division.
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Substrate Cleaning

Dielectric Deposition

Deposition of
1,4-Dihydroxynaphthalene-

2,3-dicarbonitrile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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